Cas no 2109939-16-2 (methyl 3-amino-2-(4-methyl-1,3-thiazol-5-yl)propanoate)

• Product Name: methyl 3-amino-2-(4-methyl-1,3-thiazol-5-yl)propanoate
• CAS No: 2109939-16-2
• MF: C₈H₁₂N₂O₂S
• MW: 200.258080482483
• CID: 6528982
• PubChem ID: 165973318
• Update Time: 2025-11-07

methyl 3-amino-2-(4-methyl-1,3-thiazol-5-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2-(4-methyl-1,3-thiazol-5-yl)propanoate
• EN300-1756031
• 2109939-16-2

• Inchi： 1S/C8H12N2O2S/c1-5-7(13-4-10-5)6(3-9)8(11)12-2/h4,6H,3,9H2,1-2H3
• InChI Key： IQQBJBLXUUNWTR-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1C(C(=O)OC)CN

Computed Properties

• Exact Mass: 200.06194880g/mol
• Monoisotopic Mass: 200.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 93.4Ų

Additional information on methyl 3-amino-2-(4-methyl-1,3-thiazol-5-yl)propanoate

Methyl 3-Amino-2-(4-Methyl-1,3-Thiazol-5-Yl)Propanoate: A Comprehensive Overview

Methyl 3-Amino-2-(4-Methyl-1,3-Thiazol-5-Yl)Propanoate (CAS No. 2109939-16-2) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a thiazole ring and an amino group, making it a versatile molecule with potential applications in drug discovery and material science. The thiazole ring, a five-membered heterocyclic structure containing sulfur and nitrogen atoms, is known for its stability and ability to participate in various chemical reactions. The presence of the methyl group further enhances the compound's reactivity and solubility properties.

Recent studies have highlighted the importance of methyl 3-amino-2-(4-methyl-1,3-thiazol-5-yl)propanoate in the development of bioactive molecules. Researchers have explored its potential as a precursor for synthesizing antimicrobial agents, anti-inflammatory drugs, and neuroprotective compounds. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of methyl 3-amino-2-(4-methyl-1,3-thiazol-5-yl)propanoate involves a multi-step process that includes the formation of the thiazole ring followed by functionalization with the amino and methyl groups. The reaction conditions, such as temperature, pH, and solvent choice, play a critical role in determining the yield and purity of the final product. Advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to characterize this compound.

In terms of applications, methyl 3-amino-2-(4-methyl-1,3-thiazol-5-Yl)Propanoate has shown promise in the field of agrochemicals. Its ability to inhibit plant pathogens makes it a potential candidate for developing eco-friendly pesticides. Additionally, this compound has been investigated for its role in enhancing the bioavailability of drugs by serving as a carrier molecule in drug delivery systems.

From an environmental perspective, understanding the degradation pathways of methyl 3-amino-2-(4-methyl-1,3-thiazol-Yl)Propanoate is crucial for assessing its impact on ecosystems. Studies have shown that under aerobic conditions, this compound undergoes microbial degradation, producing less harmful byproducts. This information is valuable for industries looking to adopt sustainable practices in chemical synthesis.

In conclusion, methyl 3-amino-2-(4-methyl-Yl)Propanoate (CAS No. 2109939-YL Propanoate) is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool for researchers aiming to develop innovative solutions in medicine, agriculture, and materials science. As ongoing research continues to uncover new properties and uses for this compound, its significance in the scientific community is expected to grow further.